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Compound of Interest

Compound Name: Allyl phenyl carbonate

Cat. No.: B036615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Allyl phenyl carbonate, a versatile reagent in organic synthesis, particularly for the

introduction of the allyloxycarbonyl (Alloc) protecting group, requires careful handling due to its

potential hazards. This in-depth technical guide provides comprehensive recommendations for

its safe handling, storage, and use, supplemented with detailed experimental protocols and

visual workflows to ensure laboratory safety and experimental success.

Safety and Hazard Identification
Allyl phenyl carbonate is classified as harmful if swallowed, may cause an allergic skin

reaction, and causes serious eye irritation.[1] Adherence to strict safety protocols is paramount

to minimize risk of exposure.

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Sensitization 1
H317: May cause an allergic

skin reaction

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Data compiled from multiple sources.[1]

Signal Word: Warning

Pictograms:

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of Allyl phenyl carbonate is

essential for its safe handling and for predicting its behavior in various experimental setups.

Property Value Reference

Molecular Formula C₁₀H₁₀O₃ [2]

Molecular Weight 178.18 g/mol [2]

Appearance Colorless liquid [3]

Boiling Point 67-70 °C at 0.3 mmHg [4]

Density 1.096 g/mL at 25 °C [4]

Flash Point >110 °C (>230 °F) [4]

Refractive Index (n20/D) 1.4990 [4]

Vapor Pressure 0.0195 mmHg at 25 °C [4]

Personal Protective Equipment (PPE) and Handling
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Proper selection and use of PPE are the first line of defense against exposure to Allyl phenyl
carbonate.

Recommended Personal Protective Equipment
Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes that

can cause serious eye

irritation.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact which

can lead to allergic reactions.

[5]

Skin and Body Protection Laboratory coat.

Protects against accidental

spills and contamination of

personal clothing.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.
Minimizes inhalation of vapors.

Safe Handling Workflow
The following workflow outlines the essential steps for safely handling Allyl phenyl carbonate
in a laboratory setting.
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Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Ensure fume hood is operational

Gather all necessary PPE

Prepare and label all equipment

Don appropriate PPE

Work within the fume hood

Dispense required amount of Allyl Phenyl Carbonate

Securely cap the container after use

Decontaminate work area

Dispose of waste in designated hazardous waste container

Remove and properly store PPE

Wash hands thoroughly
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Initial Response

Containment & Cleanup

Final Steps

Evacuate immediate area

Alert others in the vicinity

If safe, eliminate ignition sources

Don appropriate PPE

Contain the spill with absorbent material

Carefully collect absorbed material into a sealed container

Decontaminate the spill area

Label waste container for hazardous disposal

Report the incident to the appropriate safety personnel
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Reaction Setup

Workup & Purification

Analysis

Dissolve diamine in Ethanol

Add Allyl phenyl carbonate

Stir at room temperature overnight

Concentrate reaction mixture

Acidify with HCl (pH ~3)

Extract with DCM (remove byproducts)

Basify with NaOH (pH > 12)

Extract with DCM (isolate product)

Dry, filter, and concentrate

Characterize the mono-protected diamine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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